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Compound of Interest

Compound Name: 2,3-Dichloropyrazine

Cat. No.: B116531

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dichloropyrazine (CAS No:
4858-85-9), a pivotal heterocyclic intermediate in the synthesis of a wide array of
pharmaceutical and agrochemical compounds. This document outlines its chemical and
physical properties, details relevant experimental protocols for its synthesis and analysis, and
discusses its applications in medicinal chemistry.

Core Properties of 2,3-Dichloropyrazine

2,3-Dichloropyrazine is a halogenated heterocyclic organic compound characterized by a
pyrazine ring substituted with two chlorine atoms at the 2 and 3 positions.[1] This unique
structure imparts valuable reactivity, making it a versatile building block in organic synthesis.[2]

[3]

Physicochemical and Identification Data

The fundamental properties of 2,3-Dichloropyrazine are summarized in the table below for
easy reference.
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Property Value Reference(s)
CAS Number 4858-85-9 [4]
Molecular Formula C4sH2CI2N2 [4]
Molecular Weight 148.98 g/mol [4]
White or colorless to light
Appearance yellow powder, lump, or clear [1]
liquid
Melting Point 29 °C [1]
Boiling Point 175 °C [1]
Density 1.43 g/mL at 25 °C [1]
Soluble in organic solvents like
Solubility ethanol and acetone; sparingly  [1]

soluble in water.

EINECS Number 225-460-1 [4]
MLCNOCRGSBCAGH-

InChlKey [4]
UHFFFAOYSA-N

SMILES clcnc(c(nl)CHCI [4]

Safety and Hazard Information

As a chemical intermediate, 2,3-Dichloropyrazine requires careful handling. The GHS hazard
classifications are as follows:

Hazard Statement

Description

Reference(s)

H315 Causes skin irritation [5]
H319 Causes serious eye irritation [5]
H335 May cause respiratory irritation  [5]
Signal Word Warning [5]
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Appropriate personal protective equipment, including gloves, eye protection, and respiratory
protection, should be used when handling this compound.[4]

Applications in Synthesis

2,3-Dichloropyrazine is a highly valued intermediate due to its reactive chlorine atoms, which
are susceptible to nucleophilic substitution.[3] This reactivity allows for the introduction of
various functional groups, making it a key precursor for more complex molecules.[2]

Its primary applications are in the pharmaceutical and agrochemical industries.[2] In medicinal
chemistry, it serves as a scaffold for the development of:

» Antimicrobial agents[6]
o Anti-inflammatory drugs[1]
e Antidepressants[6]

Derivatives of 2,3-Dichloropyrazine have shown potential as potent enzyme inhibitors, crucial
for treating various diseases. The compound is also used in the synthesis of pesticides and
herbicides.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2,3-Dichloropyrazine are critical for
its effective use in research and development.

Synthesis of 2,3-Dichloropyrazine

A common method for synthesizing 2,3-Dichloropyrazine involves the chlorination of a
pyrazine precursor. One detailed protocol involves a two-step process starting from piperazine.

[7]
Step 1: Synthesis of N,N'-bis-chlorocarbonyl-piperazine[7]

» Dissolve 71.2 g of phosgene in 1000 mL of cold dichloromethane.
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» Prepare two separate aqueous solutions: 60 g of sodium carbonate in 450 mL of water, and
33 g of piperazine hexahydrate in 150 mL of water.

e Add the two aqueous solutions dropwise to the phosgene solution over one hour,
maintaining the temperature between -5 and 0 °C.

« Stir the mixture for an additional hour at the same temperature, then warm to 10 °C.

o Separate the organic layer, wash it with water, and evaporate to dryness to yield a white
crystalline product.

Step 2: Chlorination to 2,3-Dichloropyrazine[7]
o React the N,N'-bis-chlorocarbonyl-piperazine from Step 1 with chlorine gas.
o Conduct the reaction at a temperature of 150 to 170 °C for 9 to 15 hours.

e Use a catalytic amount (0.05 to 0.5% by weight) of a trivalent metal chloride such as
aluminum chloride, ferric chloride, or antimony chloride.

e The resulting product is 2,3-Dichloropyrazine.

Another synthetic route involves the reaction of 3-chloropyrazine 1-oxide with phosphorus
oxychloride.[8]

e Slowly add 2.2 g of 3-chloropyrazine 1-oxide to 10 mL of phosphorus oxychloride at 60 °C.
o Heat the mixture at reflux for 60 minutes after the addition is complete.

o Cool the mixture and pour it into ice containing 5 g of solid sodium acetate.

« Stir until the ice melts and then extract the product with dichloromethane.

o Combine the organic extracts, wash with saturated sodium bicarbonate solution, water, and
brine.

» Dry the organic layer over sodium sulfate and evaporate the solvent.
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» Purify the residue by column chromatography (eluting with ethyl acetate:hexane, 1:20) to
afford the final product.

Analytical Methods

The purity and identity of 2,3-Dichloropyrazine and its derivatives are typically confirmed
using standard analytical technigques.

High-Performance Liquid Chromatography (HPLC):[9]
e Column: Reversed-phase C18
» Mobile Phase: A gradient of water and acetonitrile (or methanol).

o Detection: UV detector. Impurities will generally have different retention times from the main
product.

Gas Chromatography-Mass Spectrometry (GC-MS):[9]
e Carrier Gas: Helium

e Oven Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C and
hold for 5 minutes.

o Detection: Mass spectrometer to identify the mass-to-charge ratio (m/z) of the compound
and any impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy:[9]

e 1H and 3C NMR are used to confirm the molecular structure. The *H NMR spectrum of 2,3-
Dichloropyrazine in CDClIs shows a singlet at 8.32 ppm for the two equivalent protons.[8]

Logical and Experimental Workflows

Visualizing the role and synthesis of 2,3-Dichloropyrazine can aid in understanding its utility.
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Logical Flow: Role of 2,3-Dichloropyrazine in Drug Development
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Caption: Role of 2,3-Dichloropyrazine as an intermediate in drug development.
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Workflow: Synthesis and Purification of 2,3-Dichloropyrazine
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Caption: General workflow for the synthesis and purification of 2,3-Dichloropyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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